Cas no 2034324-27-9 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide
• CAS No: 2034324-27-9
• MF: C₁₄H₁₄N₆O
• MW: 282.30056142807
• CID: 6281205
• PubChem ID: 91813784
• Update Time: 2025-06-11

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]pyridine-3-carboxamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide
• AKOS025315576
• F6445-3391
• N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)pyridine-3-carboxamide
• 2034324-27-9

• Inchi： 1S/C14H14N6O/c21-13(12-4-2-5-15-8-12)16-6-1-3-11-7-17-14-18-10-19-20(14)9-11/h2,4-5,7-10H,1,3,6H2,(H,16,21)
• InChI Key： JBTMGVHCYXRBTE-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NCCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 282.12290909g/mol
• Monoisotopic Mass: 282.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide

Comprehensive Overview of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide (CAS No. 2034324-27-9)

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide (CAS No. 2034324-27-9) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique [1,2,4]triazolo[1,5-a]pyrimidine core linked to a nicotinamide moiety, exhibits promising pharmacological properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted therapy development.

The structural complexity of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide makes it a subject of intense study in computational chemistry and molecular docking simulations. With the rise of AI-driven drug design and virtual screening technologies, this compound serves as an excellent candidate for investigating protein-ligand interactions. Its triazolopyrimidine scaffold is known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding affinity—a hot topic in structure-activity relationship (SAR) studies.

In the context of recent advancements in cancer research and neurodegenerative diseases, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide has been explored for its potential to cross the blood-brain barrier (BBB). This property is highly sought after in the development of central nervous system (CNS) therapeutics, addressing frequent user queries about "new treatments for Alzheimer's" or "brain-targeted drug delivery." The compound's nicotinamide component further links it to NAD+ metabolism, a trending topic in anti-aging research and cellular energy regulation.

Synthetic accessibility and scalability of CAS No. 2034324-27-9 are also critical discussion points. Recent publications highlight optimized routes for its preparation using microwave-assisted synthesis—a technique frequently searched by organic chemists. The compound's purity profile, typically analyzed via HPLC and LC-MS, meets stringent requirements for preclinical studies, making it relevant to laboratories focused on high-throughput screening (HTS).

From a commercial perspective, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)nicotinamide is cataloged by specialty chemical suppliers catering to pharmaceutical R&D. Its inclusion in compound libraries for fragment-based drug discovery (FBDD) reflects the growing demand for diverse chemical scaffolds. This aligns with industry searches for "small molecule modulators" and "allosteric inhibitors," emphasizing its versatility in drug repurposing studies.

Environmental and safety profiles of CAS 2034324-27-9 adhere to standard laboratory handling protocols, with no significant ecotoxicity concerns reported—a key consideration for researchers investigating "green chemistry alternatives." Its stability under physiological conditions further supports its exploration in bioavailability and pharmacokinetic studies, frequently discussed in forums about oral drug formulation challenges.

Future research directions for this compound may include crystallography studies to elucidate its binding modes with target proteins—an area gaining traction due to advances in cryo-EM technology. Additionally, its potential synergy with immunotherapy agents could open new avenues in combination therapy regimens, addressing popular queries about "personalized medicine approaches."